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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of elbaite, a lithium-bearing cyclosilicate mineral of

the tourmaline group, and its mineral associations within igneous rock environments. Particular

emphasis is placed on its occurrence in granitic pegmatites, the geochemical conditions

governing its formation, and the experimental studies that have illuminated its stability and

paragenesis.

Geological Occurrence and Mineralogy of Elbaite
Elbaite, with the ideal chemical formula Na(Li1.5Al1.5)Al6(BO3)3Si6O18(OH)4, is a prominent

member of the tourmaline group.[1] It forms solid solution series with other tourmaline

endmembers, including dravite, fluor-liddicoatite, and schorl.[1][2] Consequently, naturally

occurring elbaite specimens rarely match the ideal endmember formula.[1]

The primary geological setting for elbaite is in lithium-rich granitic pegmatites.[3] It also occurs

in high-temperature hydrothermal veins and some metamorphic rocks.[3][4] The formation of

elbaite is intrinsically linked to the late stages of magma differentiation, where incompatible

elements such as lithium, boron, and fluorine become concentrated in the residual melt.

Associated Minerals in Granitic Pegmatites
Elbaite is typically found in association with a characteristic suite of minerals in granitic

pegmatites. The specific assemblage can vary depending on the geochemical evolution and
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zonation of the pegmatite body. Common associated minerals are detailed in Table 1.
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Mineral Chemical Formula
Common Association with
Elbaite

Quartz SiO₂
Ubiquitous in pegmatites, often

intergrown with elbaite.[4][5]

Albite NaAlSi₃O₈
A common feldspar in elbaite-

bearing pegmatites.[4][5]

Microcline KAlSi₃O₈

A potassium feldspar

frequently found with elbaite.

[1][4][5]

Lepidolite K(Li,Al)₃(Al,Si,Rb)₄O₁₀(F,OH)₂

A lithium-rich mica, indicative

of a highly evolved pegmatite

melt.[1][4][5][6]

Spodumene LiAlSi₂O₆

A key lithium ore mineral, often

co-occurring with elbaite.[1][4]

[5][6]

Beryl Be₃Al₂(SiO₃)₆

Another common gemstone

mineral found in the same

pegmatite zones.[4][5]

Muscovite KAl₂(AlSi₃O₁₀)(OH)₂
A common mica in granitic

rocks and pegmatites.[4]

Garnet (Fe,Mn,Mg,Ca)₃Al₂(SiO₄)₃

Can be present, with

spessartine (Mn-rich) being

common in evolved

pegmatites.[4][7]

Apatite Ca₅(PO₄)₃(F,Cl,OH)
A common accessory

phosphate mineral.[4]

Cassiterite SnO₂

Associated with elbaite in

some hydrothermal

replacement deposits.[1][6]

Molybdenite MoS₂ Found with elbaite in certain

massive hydrothermal
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replacement deposits.[1][6]

Geochemical Environment of Formation
The formation of elbaite is a clear indicator of a highly evolved and fractionated granitic melt.

The geochemical evolution of such a melt, particularly in the context of a zoned pegmatite

body, dictates the sequence and composition of the crystallizing minerals.

The early crystallization of minerals like biotite and Fe-rich schorl in the outer zones of a

pegmatite removes iron and magnesium from the melt.[7] This process enriches the residual

melt in lithium, manganese, and cesium, leading to the crystallization of Mn-rich fluor-elbaite in

the intermediate and core zones.[7] Further evolution and the crystallization of spessartine

garnet and lepidolite can deplete the melt in manganese and fluorine, respectively, resulting in

the formation of nearly colorless, homogeneous elbaite in the innermost zones and cavities.[7]

Experimental studies have shown that the crystallization of tourmaline from a granitic melt

requires a significant concentration of boron.[8] The stability of tourmaline is also dependent on

the aluminosity of the melt. For instance, at 750 °C and 200 MPa, tourmaline is stable in

equilibrium with biotite and cordierite in strongly peraluminous melts with an Aluminium

Saturation Index (ASI) greater than 1.2 and approximately 2 wt% B₂O₃.[9]

Physicochemical Conditions of Elbaite
Crystallization
The precise pressure-temperature stability field of elbaite is not well-defined, and its synthesis

has proven to be challenging.[10][11] However, experimental studies on the broader tourmaline

group provide valuable constraints on the conditions of elbaite formation.

Experimental Data on Tourmaline Stability
The saturation of tourmaline in granitic melts is a function of several factors, including the boron

content, temperature, and the activities of various cations in the melt.[8][10] The concentration

of B₂O₃ required for tourmaline saturation decreases significantly with decreasing temperature.

[8]
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Temperature (°C) Pressure (MPa)
B₂O₃ in Melt (wt%)
for Tourmaline
Saturation

Reference

800 - ~2.50 [8]

750 200 ~2.00 [9]

700 - ~0.67 [8]

650 - ~0.50 [8]

600 - ~0.10 [8]

Experimental Protocols
The experimental determination of tourmaline stability and its partitioning behavior with granitic

melts typically involves the following general protocol:

Starting Material Preparation: A synthetic granitic glass with a specific, known composition

(including a high boron content) is prepared.

Encapsulation: The powdered glass, along with a controlled amount of water to ensure water

saturation at experimental conditions, is sealed in a noble metal (e.g., gold or platinum)

capsule.

High-Pressure, High-Temperature Experiment: The capsule is placed in a high-pressure

apparatus, such as a piston-cylinder or an internally heated pressure vessel. The experiment

is brought to the desired temperature and pressure and held for a duration sufficient to

approach equilibrium (days to weeks).

Quenching: The experiment is rapidly cooled (quenched) to freeze the experimental charge,

preserving the textures and compositions of the run products (glass and any crystallized

minerals).

Analysis: The run products are extracted, mounted, and polished. The composition of the

crystalline phases (tourmaline) and the quenched melt (glass) are determined using

analytical techniques such as electron probe microanalysis (EPMA) and laser ablation
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inductively coupled plasma mass spectrometry (LA-ICP-MS). Boron isotope compositions

can be analyzed using secondary ion mass spectrometry (SIMS) or multi-collector ICP-MS.

Paragenetic Sequence and Geochemical Evolution
The crystallization sequence of minerals in an elbaite-bearing pegmatite reflects the

progressive evolution of the parent magma. The following diagrams illustrate a typical

paragenetic sequence and the geochemical pathway leading to elbaite formation.
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Caption: Paragenetic sequence in a zoned elbaite-bearing pegmatite.
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Caption: Geochemical pathway for elbaite crystallization in pegmatites.

Conclusion
Elbaite and its associated minerals serve as valuable indicators of the advanced stages of

magmatic differentiation in granitic systems. The study of these assemblages, combining field
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observations, detailed petrography, and experimental petrology, provides crucial insights into

the processes of rare-element enrichment and the formation of economically significant mineral

deposits. The quantitative data and experimental frameworks presented in this guide offer a

foundation for further research into the complex phase equilibria governing the formation of

elbaite and other pegmatitic minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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